6-(oxazol-5-yl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide

• Molecular Formula: C17H12N4O2
• Molecular Weight: 304.30 g/mol
• IUPAC Name: 6-(1,3-oxazol-5-yl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide
• InChI: InChI=1S/C17H12N4O2/c22-17(19-13-4-2-1-3-5-13)14-10-21-9-12(6-7-16(21)20-14)15-8-18-11-23-15/h1-11H,(H,19,22)
• InChI Key: SANCPRDRZRHBQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CN3C=C(C=CC3=N2)C4=CN=CO4

Description

6-(oxazol-5-yl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C17H12N4O2 and its molecular weight is 304.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 200 mg of 6-formyl-N-phenylimidazo[1,2-a]pyridine-2-carboxamide (Intermediate 8) in 10 mL of methanol are added 104 mg of potassium carbonate and 147 mg of para-toluenesulfonylmethylisonitrile (TOSMIC). The reaction mixture is refluxed for 2 hours and then evaporated to dryness under reduced pressure, taken up in 300 mL of dichloromethane and washed with water. The organic phase is dried and concentrated to dryness on silica and then chromatographed on a silica cartridge, eluting with a gradient of from 0 to 20% of methanol in dichloromethane. The fractions containing the expected product are concentrated to dryness and the solid obtained is triturated with a small amount of dichloromethane, filtered off and dried to give 80 mg of 6-(oxazol-5-yl)-N-phenylimidazo[1,2-a]pyridine-2-carboxamide in the form of a white solid.